Cas no 1539617-25-8 (1-2-(3-methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-2-(3-methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine
• CAS No: 1539617-25-8
• MF: C₉H₁₈N₄O
• MW: 198.265421390533
• CID: 5915909
• PubChem ID: 79530800
• Update Time: 2025-06-11

1-2-(3-methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-4-amine, 1-[2-(3-methylbutoxy)ethyl]-
• 1-2-(3-methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine
• 1-(2-(Isopentyloxy)ethyl)-1h-1,2,3-triazol-4-amine
• 1-[2-(3-methylbutoxy)ethyl]-1H-1,2,3-triazol-4-amine
• EN300-1114740
• 1539617-25-8
• AKOS018086530
• CS-0284435

• Inchi： 1S/C9H18N4O/c1-8(2)3-5-14-6-4-13-7-9(10)11-12-13/h7-8H,3-6,10H2,1-2H3
• InChI Key： DCRRKXQLSRJWBG-UHFFFAOYSA-N
• SMILES： N1(CCOCCC(C)C)C=C(N)N=N1

Computed Properties

• Exact Mass: 198.14806121g/mol
• Monoisotopic Mass: 198.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 341.9±48.0 °C(Predicted)
• pka: 1.86±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-2-(3-methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine

Introduction to 1-2-(3-Methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine (CAS No. 1539617-25-8)

1-2-(3-Methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine (CAS No. 1539617-25-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, characterized by the presence of a triazole ring and a substituted butoxyethyl group, makes it an intriguing candidate for further investigation.

The synthesis of 1-2-(3-Methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine typically involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a highly efficient and versatile method for constructing 1,2,3-triazole derivatives. This reaction is part of the broader class of click chemistry reactions, which are known for their high yield, selectivity, and ease of execution. The CuAAC reaction allows for the formation of the triazole ring through the coupling of an azide and an alkyne, providing a robust platform for the synthesis of complex molecules.

Recent studies have highlighted the potential of 1-2-(3-Methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves binding to the active site of the enzyme, thereby disrupting its function and potentially slowing disease progression.

In addition to its enzymatic inhibition properties, 1-2-(3-Methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine has shown promise in modulating cellular signaling pathways. Research conducted at a leading pharmaceutical institute revealed that this compound can effectively modulate G protein-coupled receptors (GPCRs), which are crucial targets for many therapeutic agents. By interacting with specific GPCRs, 1-2-(3-Methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine can influence various physiological processes, including neurotransmission and inflammation.

The pharmacokinetic properties of 1-2-(3-Methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine have also been extensively studied. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a relatively long half-life in vivo, making it suitable for both acute and chronic dosing regimens. These characteristics are essential for its potential use as a therapeutic agent in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-2-(3-Methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy in treating certain conditions. However, more extensive studies are needed to fully understand its therapeutic potential and to optimize its use in clinical practice.

In conclusion, 1-2-(3-Methylbutoxy)ethyl-1H-1,2,3-triazol-4-amine (CAS No. 1539617-25-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.